Cas no 103304-20-7 (3-Ethynyl-1,1,2,2-tetramethylcyclopropane)

• Product Name: 3-Ethynyl-1,1,2,2-tetramethylcyclopropane
• CAS No: 103304-20-7
• MF: C₉H₁₄
• MW: 122.207462787628
• CID: 2623472
• PubChem ID: 13674389
• Update Time: 2025-10-29

3-Ethynyl-1,1,2,2-tetramethylcyclopropane Chemical and Physical Properties

Names and Identifiers

• DTXCID60497199
• 3-Ethynyl-1,1,2,2-tetramethylcyclopropane
• DTXSID20546415
• 103304-20-7
• DB-165871
• Cyclopropane, 3-ethynyl-1,1,2,2-tetramethyl-
• EN300-787612

• Inchi： 1S/C9H14/c1-6-7-8(2,3)9(7,4)5/h1,7H,2-5H3
• InChI Key： CULUTDAFUYSLBN-UHFFFAOYSA-N
• SMILES： C1(C)(C)C(C#C)C1(C)C

Computed Properties

• Exact Mass: 122.10955g/mol
• Monoisotopic Mass: 122.10955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 122.21g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 0Ų

Additional information on 3-Ethynyl-1,1,2,2-tetramethylcyclopropane

Comprehensive Overview of 3-Ethynyl-1,1,2,2-tetramethylcyclopropane (CAS No. 103304-20-7)

3-Ethynyl-1,1,2,2-tetramethylcyclopropane (CAS No. 103304-20-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in advanced chemical synthesis. This cyclopropane derivative features a highly strained three-membered ring system, which is further functionalized with an ethynyl group and four methyl substituents. The combination of these moieties makes it a valuable building block in the development of novel materials, pharmaceuticals, and agrochemicals.

The compound's CAS number 103304-20-7 is a critical identifier for researchers and regulatory bodies, ensuring precise tracking and documentation in chemical databases. Its systematic name, 3-Ethynyl-1,1,2,2-tetramethylcyclopropane, reflects its molecular architecture, which includes a triple bond (ethynyl) and four methyl groups attached to the cyclopropane core. This structural complexity has made it a subject of interest in computational chemistry studies, particularly in exploring ring strain and bond angle distortions.

Recent advancements in click chemistry and bioorthogonal reactions have highlighted the potential of 3-Ethynyl-1,1,2,2-tetramethylcyclopropane as a versatile reagent. The ethynyl group enables efficient coupling reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is widely used in drug discovery and material science. Researchers are particularly interested in its application for creating polymeric networks and dendrimers with tailored properties.

In the context of green chemistry, 3-Ethynyl-1,1,2,2-tetramethylcyclopropane has been explored as a precursor for sustainable materials. Its ability to participate in atom-economical reactions aligns with the growing demand for environmentally friendly synthetic routes. Additionally, its stability under various conditions makes it a reliable candidate for industrial-scale applications, such as coatings and adhesives.

The compound's relevance extends to the field of medicinal chemistry, where its scaffold has been investigated for drug design and targeted delivery systems. The strained cyclopropane ring can mimic transition states or rigidify molecular conformations, potentially enhancing binding affinity to biological targets. This has sparked interest in its use for developing small-molecule therapeutics and imaging agents.

From a commercial perspective, 3-Ethynyl-1,1,2,2-tetramethylcyclopropane is available through specialized chemical suppliers, often with high purity grades for research purposes. Its pricing and availability are influenced by factors such as synthetic complexity and demand from academic and industrial laboratories. Researchers frequently search for "buy 3-Ethynyl-1,1,2,2-tetramethylcyclopropane" or "CAS 103304-20-7 suppliers" to source this compound for their projects.

Safety data for 3-Ethynyl-1,1,2,2-tetramethylcyclopropane indicates that it should be handled with standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under typical conditions, its reactivity profile warrants careful storage away from strong oxidizers and incompatible materials.

In summary, 3-Ethynyl-1,1,2,2-tetramethylcyclopropane (CAS No. 103304-20-7) represents a fascinating intersection of fundamental chemistry and applied science. Its structural features and reactivity continue to inspire innovations across multiple disciplines, from material science to biotechnology. As research progresses, this compound is likely to play an increasingly prominent role in addressing contemporary scientific challenges.